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Compound of Interest

Compound Name: 2-Chlorobenzyl bromide

Cat. No.: B146252 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Chlorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Chlorobenzyl bromide (CAS No: 611-17-6), a versatile organic compound widely used as an

essential building block in the synthesis of pharmaceuticals, agrochemicals, and other specialty

chemicals.[1] Its reactivity, particularly in nucleophilic substitution reactions, makes it a valuable

reagent for introducing the 2-chlorobenzyl moiety into a wide range of molecular structures.[1]

This document consolidates key physicochemical data, outlines detailed experimental

protocols for property determination, and includes a logical workflow for safe handling, tailored

for professionals in research and development.

Core Physicochemical Properties
The fundamental physical and chemical characteristics of 2-Chlorobenzyl bromide are

summarized in the table below. This data is essential for planning synthetic routes,

understanding reactivity, and ensuring safe laboratory handling.
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Property Value Source(s)

CAS Number 611-17-6 [1][2][3][4][5][6][7]

Molecular Formula C₇H₆BrCl [1][2][3][5][6]

Molecular Weight 205.48 g/mol [2][4][5][6]

Appearance
Colorless to light yellow or

amber clear liquid
[1][2][8][9]

Boiling Point
103-104 °C at 10 mmHg (13.3

kPa)
[1][2][5][6][8]

Density 1.583 g/mL at 25 °C [1][2][5][6][10]

Refractive Index (n20/D) 1.591 - 1.593 [1][5][6][7][9]

Flash Point 108 - 109 °C (closed cup) [2][6][7][8]

Melting Point 83-84 °C* [2][5][6]

Solubility

Soluble in benzene and

chloroform; decomposes in hot

water.

[6]

Vapor Density 7.08 [8]

*Note on Melting Point: Some sources report a melting point of 83-84 °C.[2][5][6] However, this

compound is consistently described as a liquid at ambient and room temperature.[1][2][8][9]

This discrepancy suggests the reported melting point may be erroneous or refer to a different

isomer or condition. For practical purposes, 2-Chlorobenzyl bromide should be handled as a

liquid.

Experimental Protocols
The following sections detail standardized methodologies for determining the key physical

properties of 2-Chlorobenzyl bromide. These protocols are foundational for verifying the

purity and identity of the compound in a laboratory setting.

Determination of Boiling Point (Thiele Tube Method)
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The boiling point is a critical indicator of purity for a liquid substance. The Thiele tube method is

a common and efficient technique requiring a small sample volume.[11]

Methodology:

Sample Preparation: Fill a small fusion tube to about half-full with 2-Chlorobenzyl bromide.

Capillary Tube Insertion: Seal one end of a capillary tube using a flame. Place the capillary

tube, sealed-end up, into the fusion tube containing the sample.[12][13]

Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or thread.

The bottom of the fusion tube should be level with the thermometer's bulb.

Heating: Insert the thermometer and attached tube into a Thiele tube containing high-boiling

mineral oil, ensuring the sample is fully immersed.[11]

Observation: Gently heat the side arm of the Thiele tube with a Bunsen burner.[12] As the

temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

[11]

Measurement: Once a continuous and vigorous stream of bubbles is observed, remove the

heat. The liquid will begin to cool. The boiling point is the temperature at which the bubbling

stops and the liquid is drawn back into the capillary tube.[11][12] Record this temperature.

Determination of Density (Pycnometer or Graduated
Cylinder Method)
Density is determined by accurately measuring the mass of a known volume of the liquid.[14]

Methodology:

Weigh Empty Container: Accurately weigh a clean, dry measuring cylinder or pycnometer on

an electronic balance and record its mass (m₁).[15]

Add Liquid: Carefully add a specific volume of 2-Chlorobenzyl bromide (e.g., 10 mL) to the

measuring cylinder. Record the exact volume (V) by reading the bottom of the meniscus at

eye level.[14][15]
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Weigh Filled Container: Reweigh the measuring cylinder containing the liquid and record the

new mass (m₂).[15][16]

Calculation: Calculate the mass of the liquid by subtracting the initial mass from the final

mass (m = m₂ - m₁).

Density Calculation: Compute the density (ρ) using the formula: ρ = m / V.[15] For higher

precision, this procedure should be repeated multiple times, and the average value should

be reported.[15]

Determination of Solubility (Qualitative)
This protocol determines the qualitative solubility of 2-Chlorobenzyl bromide in a given

solvent.

Methodology:

Sample Preparation: Place a small, measured amount of 2-Chlorobenzyl bromide (e.g.,

0.05 mL) into a small test tube.[17]

Solvent Addition: Add a small portion of the test solvent (e.g., 0.25 mL of water) to the test

tube.

Mixing: Stopper the test tube and shake it vigorously for 10-20 seconds.

Observation: Observe the mixture to see if the 2-Chlorobenzyl bromide has dissolved

completely. If it has, the substance is considered soluble. If a separate layer or cloudiness

persists, it is insoluble or sparingly soluble.

Incremental Addition: If the sample dissolves, continue adding the solvent in small

increments until a total of approximately 3 mL has been added to confirm solubility.[17]

Repeat this process with other solvents like ethanol, diethyl ether, and chloroform to build a

solubility profile.

Safety and Handling Workflow
2-Chlorobenzyl bromide is a hazardous substance classified as corrosive and a lachrymator,

causing severe skin burns, eye damage, and respiratory irritation.[2][8] Adherence to a strict

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.docbrown.info/ephysics/heat5-4.htm
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/product/b146252?utm_src=pdf-body
https://www.benchchem.com/product/b146252?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b146252?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b146252?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-chlorobenzyl-bromide.htm
https://www.fishersci.com/store/msds?partNumber=AC278930250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


safety workflow is mandatory.

Preparation

Handling & Use

Spill & Emergency

Storage & Disposal

Wear Appropriate PPE:
- Nitrile Gloves

- Safety Goggles/Face Shield
- Lab Coat

Work in a Certified
Chemical Fume Hood

Transfer using glass syringe
or pipette

Review Safety Data Sheet (SDS)

Avoid Inhalation of Vapors
and Direct Contact

Keep Away from Heat
and Ignition Sources Evacuate Area

If Spill Occurs

Store in Original, Tightly
Closed Container

Absorb with Inert Material
(e.g., Vermiculite, Sand)

Notify Supervisor and
Safety Officer Immediately

Store in a Cool, Dry,
Well-Ventilated Area

Segregate from
Oxidizing Agents

Dispose as Hazardous
Chemical Waste
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Caption: Logical workflow for the safe handling of 2-Chlorobenzyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146252#2-chlorobenzyl-bromide-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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